Cas no 321438-80-6 (Benzoic acid, 2-[(2-chloro-4-iodophenyl)amino]-3,4,5-trifluoro-)

• Product Name: Benzoic acid, 2-[(2-chloro-4-iodophenyl)amino]-3,4,5-trifluoro-
• CAS No: 321438-80-6
• MF: C₁₃H₆ClF₃INO₂
• MW: 427.54492521286
• CID: 1454244
• Update Time: 2024-08-25

Benzoic acid, 2-[(2-chloro-4-iodophenyl)amino]-3,4,5-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(2-chloro-4-iodophenyl)amino]-3,4,5-trifluoro-

• Inchi： 1S/C13H6ClF3INO2/c14-7-3-5(18)1-2-9(7)19-12-6(13(20)21)4-8(15)10(16)11(12)17/h1-4,19H,(H,20,21)
• InChI Key： PCQPYLJBRPSTCR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(F)=C(F)C(F)=C1NC1=CC=C(I)C=C1Cl

Computed Properties

• Exact Mass: 426.90798

Experimental Properties

• Density: 1.991±0.06 g/cm3(Predicted)
• Boiling Point: 390.9±42.0 °C(Predicted)
• PSA: 49.33
• pka: 2.92±0.36(Predicted)